Cas no 790232-25-6 (N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide)

N'-(2-Chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide is a specialized hydrazide derivative featuring a morpholine sulfonyl group and a chloroacetyl moiety. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the sulfonyl group enhances solubility and reactivity, while the chloroacetyl segment offers a reactive site for further functionalization. Its well-defined structure makes it suitable for applications in targeted synthesis, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s stability and purity are critical for reproducible results in research and industrial settings.

N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide structure

790232-25-6 structure

Product Name:N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide

CAS No:790232-25-6

MF:C₁₃H₁₆ClN₃O₅S

MW:361.801240921021

CID:3107059

PubChem ID:2497512

Update Time:2025-10-31

N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

- N'-(chloroacetyl)-3-(morpholin-4-ylsulfonyl)benzohydrazide
- N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide
- Z56346819
- N'-(2-chloroacetyl)-3-morpholin-4-ylsulfonylbenzohydrazide
- AKOS001078307
- 790232-25-6
- EN300-09613
- Inchi： 1S/C13H16ClN3O5S/c14-9-12(18)15-16-13(19)10-2-1-3-11(8-10)23(20,21)17-4-6-22-7-5-17/h1-3,8H,4-7,9H2,(H,15,18)(H,16,19)
- InChI Key： RQKXMBRFUVYSQZ-UHFFFAOYSA-N
- SMILES： ClCC(NNC(C1=CC=CC(=C1)S(N1CCOCC1)(=O)=O)=O)=O

Computed Properties

Exact Mass: 361.05
Monoisotopic Mass: 361.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 530
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 113Å²

N'-(2-chloroacetyl)-3-(morpholine-4-sulfonyl)benzohydrazide Pricemore >>

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